Cas no 2001848-58-2 (2-{5-amino-3-[1-(difluoromethyl)cyclopropyl]-1H-pyrazol-1-yl}ethan-1-ol)

• Product Name: 2-{5-amino-3-[1-(difluoromethyl)cyclopropyl]-1H-pyrazol-1-yl}ethan-1-ol
• CAS No: 2001848-58-2
• MF: C₉H₁₃F₂N₃O
• MW: 217.21582865715
• CID: 6180749
• PubChem ID: 165499619
• Update Time: 2025-06-11

2-{5-amino-3-[1-(difluoromethyl)cyclopropyl]-1H-pyrazol-1-yl}ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{5-amino-3-[1-(difluoromethyl)cyclopropyl]-1H-pyrazol-1-yl}ethan-1-ol
• 2001848-58-2
• EN300-1152274

• Inchi： 1S/C9H13F2N3O/c10-8(11)9(1-2-9)6-5-7(12)14(13-6)3-4-15/h5,8,15H,1-4,12H2
• InChI Key： JAGDTFGIXMTWKI-UHFFFAOYSA-N
• SMILES： FC(C1(C2C=C(N)N(CCO)N=2)CC1)F

Computed Properties

• Exact Mass: 217.10266837g/mol
• Monoisotopic Mass: 217.10266837g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 64.1Ų

Additional information on 2-{5-amino-3-[1-(difluoromethyl)cyclopropyl]-1H-pyrazol-1-yl}ethan-1-ol

Professional Introduction to 2-{5-amino-3-[1-(difluoromethyl)cyclopropyl]-1H-pyrazol-1-yl}ethan-1-ol (CAS No. 2001848-58-2)

2-{5-amino-3-[1-(difluoromethyl)cyclopropyl]-1H-pyrazol-1-yl}ethan-1-ol is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2001848-58-2, represents a novel structural motif that has been explored for its potential biological activity and pharmacological properties. The intricate molecular framework of this compound, featuring a pyrazole core substituted with an amino group, a difluoromethylcyclopropyl moiety, and an ethanol side chain, makes it a subject of considerable interest for synthetic chemists and drug developers.

The pyrazole scaffold is a well-known pharmacophore in medicinal chemistry, renowned for its ability to interact with various biological targets. The presence of the amino group in the 5-position of the pyrazole ring enhances its reactivity and allows for further functionalization, which is crucial for designing molecules with improved binding affinity and selectivity. The 1-(difluoromethyl)cyclopropyl substituent is particularly noteworthy, as it introduces fluorine atoms into the molecule. Fluorine atoms are frequently incorporated into drug molecules due to their ability to modulate metabolic stability, lipophilicity, and electronic properties of the molecule, thereby influencing its overall pharmacokinetic profile.

In recent years, there has been a growing interest in exploring the therapeutic potential of compounds containing the pyrazole moiety. Pyrazoles have been shown to exhibit a wide range of biological activities, including anti-inflammatory, antimicrobial, antiviral, and anticancer effects. The specific substitution pattern in 2-{5-amino-3-[1-(difluoromethyl)cyclopropyl]-1H-pyrazol-1-yl}ethan-1-ol suggests that it may interact with biological targets in unique ways, making it a promising candidate for further investigation.

One of the most compelling aspects of this compound is its potential application in the development of novel therapeutic agents. The combination of the pyrazole core with the difluoromethylcyclopropyl group creates a molecular structure that is both complex and intriguing. This complexity offers opportunities for fine-tuning the biological activity of the compound through structural modifications. For instance, computational studies have suggested that the electron-withdrawing nature of the difluoromethyl group can enhance the binding affinity of the molecule to certain biological targets, while the presence of the hydroxyl group at the end of the ethanol side chain provides another site for potential interactions.

The synthesis of 2-{5-amino-3-[1-(difluoromethyl)cyclopropyl]-1H-pyrazol-1-yl}ethan-1-ol represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and transition metal catalysis, have been employed to construct the complex molecular framework efficiently. These synthetic strategies not only highlight the expertise of modern chemical synthesis but also pave the way for similar compounds to be developed in future research.

Recent studies have begun to explore the biological activity of 2-{5-amino-3-[1-(difluoromethyl)cyclopropyl]-1H-pyrazol-1-yl}ethan-1-ol using both in vitro and in vivo models. Preliminary results indicate that this compound exhibits promising activity against certain disease-related targets. For example, cell-based assays have shown that it can inhibit the proliferation of cancer cells by interfering with key signaling pathways involved in cell growth and survival. Additionally, animal models have provided evidence that this compound may possess anti-inflammatory properties by modulating immune responses.

The potential therapeutic applications of this compound are vast and varied. Given its structural features and observed biological activity, it could be developed into a novel drug candidate for treating conditions such as cancer, inflammation, and infectious diseases. Furthermore, its unique chemical structure suggests that it may serve as a valuable scaffold for designing next-generation therapeutics with enhanced efficacy and reduced side effects.

The development of new pharmaceuticals is an ongoing process that requires extensive research and collaboration among scientists from various disciplines. 2-{5-amino-3-[1-(difluoromethyl)cyclopropyl]-1H-pyrazol-1-yl}ethan-1-ol exemplifies how interdisciplinary approaches can lead to innovative solutions in drug discovery. By combining expertise in organic chemistry, medicinal chemistry, biochemistry, and pharmacology, researchers can accelerate the translation of laboratory findings into tangible therapeutic benefits for patients.

In conclusion, 2-{5-amino-3-[1-(difluoromethyl)cyclopropyl]-1H-pyrazol-1-yl}ethan-1-ol (CAS No. 2001848-58-2) is a structurally complex and biologically active compound with significant potential in pharmaceutical research. Its unique combination of chemical features makes it an attractive candidate for further development into novel therapeutic agents. As research continues to uncover new applications for this compound and related molecules, it is likely to play an important role in addressing some of today's most pressing medical challenges.